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Compound of Interest

Compound Name: Methyl nicotinate-d4

Cat. No.: B1433914 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for handling Methyl nicotinate-d4, a deuterated form of Methyl nicotinate.

The guidance is based on the safety data for Methyl nicotinate, as specific data for the d4

variant is not widely available and the primary chemical hazards are expected to be analogous.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the recommended equipment for handling Methyl nicotinate-d4.
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Protection Type Recommended Equipment Specifications/Standards

Eye and Face Protection
Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves prior to use.

Follow manufacturer's

specifications for breakthrough

time and permeability.[1][2]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. A chemical-resistant

apron may be necessary for

larger quantities.

Impervious clothing to prevent

skin contact.[2]

Respiratory Protection

Use a NIOSH (US) or CEN

(EU) approved respirator with

an appropriate cartridge (e.g.,

for organic vapors and

particulates) if ventilation is

inadequate or dust/aerosols

are generated.[1][2]

For nuisance exposures, a

type P95 (US) or type P1 (EU

EN 143) particle respirator may

be used. For higher-level

protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[2]

Hazard Identification and First Aid
Methyl nicotinate is classified as causing skin irritation (H315), serious eye irritation (H319),

and may cause respiratory irritation (H335).[1] It may also cause an allergic skin reaction

(H317) and allergy or asthma symptoms or breathing difficulties if inhaled (H334).[3]
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Exposure Route Symptoms First Aid Measures

Inhalation

May cause respiratory

irritation.[1] May cause allergy

or asthma symptoms.[3]

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.[1]

Skin Contact

Causes skin irritation.[1] May

cause an allergic skin reaction.

[3]

Wash off with soap and plenty

of water. Consult a physician.

[1]

Eye Contact
Causes serious eye irritation.

[1]

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.[1]

Ingestion Harmful if swallowed.

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[4]

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Ensure that eyewash stations and safety showers are readily accessible.[4]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2]

Avoid formation of dust and aerosols.[1]

Weigh the compound in a ventilated enclosure or fume hood.[2]

Keep the container tightly closed when not in use.[2]
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Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Spill and Disposal Procedures
Spill Management:

Evacuate the area.[2]

Use personal protective equipment.[1]

Avoid dust formation.[1]

Sweep up and shovel the material.[1]

Collect spilled material in a suitable, closed container for disposal.[1]

Do not let the product enter drains.[1]

Disposal Plan:

Dispose of contaminated waste and PPE in accordance with applicable local, state, and

federal regulations.[1]

Contaminated PPE, such as used gloves and lab coats, should be collected in a designated

waste container and disposed of as chemical waste.[4]

Deuterated compounds themselves are generally not radioactive and can be treated as

chemical waste.[5] However, always consult your institution's environmental health and

safety (EHS) office for specific disposal guidelines.[6][7][8]

Experimental Workflow for Safe Handling
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The following diagram outlines the key steps and decision points for the safe handling of

Methyl nicotinate-d4 in a laboratory setting.

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Read Safety Data Sheet (SDS) for Methyl Nicotinate

Inspect Personal Protective Equipment (PPE)

Verify Engineering Controls (Fume Hood, Eyewash)

Don Appropriate PPE

All Systems Go

Weigh Compound in Fume Hood

Perform Experiment

Tightly Close Container After Use Spill Occurs Exposure Occurs

Clean Work Area and Equipment

Doff and Dispose of Contaminated PPE

Dispose of Chemical Waste per Protocol

Wash Hands Thoroughly

Evacuate Area Administer First Aid

Notify Supervisor/EHS
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Click to download full resolution via product page

Safe handling workflow for Methyl nicotinate-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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